Cas no 2229128-06-5 (tert-butyl N-[1-(3-bromo-2-methylphenyl)-2-oxoethyl]-N-methylcarbamate)

• Product Name: tert-butyl N-[1-(3-bromo-2-methylphenyl)-2-oxoethyl]-N-methylcarbamate
• CAS No: 2229128-06-5
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 6304369
• PubChem ID: 165682147
• Update Time: 2025-05-22

tert-butyl N-[1-(3-bromo-2-methylphenyl)-2-oxoethyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2229128-06-5
• tert-butyl N-[1-(3-bromo-2-methylphenyl)-2-oxoethyl]-N-methylcarbamate
• EN300-1872309

• Inchi： 1S/C15H20BrNO3/c1-10-11(7-6-8-12(10)16)13(9-18)17(5)14(19)20-15(2,3)4/h6-9,13H,1-5H3
• InChI Key： UCGXNHQDDCUHID-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-[1-(3-bromo-2-methylphenyl)-2-oxoethyl]-N-methylcarbamate

tert-butyl N-[1-(3-bromo-2-methylphenyl)-2-oxoethyl]-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-[1-(3-bromo-2-methylphenyl)-2-oxoethyl]-N-methylcarbamate, identified by the CAS number no2229128-06-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material science, and agricultural chemistry, making it a subject of intense research interest.

The molecular structure of tert-butyl N-[1-(3-bromo-2-methylphenyl)-2-oxoethyl]-N-methylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted phenyl ring. The presence of the bromine atom and methyl group on the aromatic ring introduces unique electronic properties, making this compound highly versatile. Researchers have explored its reactivity under various conditions, revealing its potential as an intermediate in the synthesis of complex organic molecules.

Recent advancements in synthetic methodologies have enabled the efficient preparation of tert-butyl N-[1-(3-bromo-2-methylphenyl)-2-oxoethyl]-N-methylcarbamate. By employing catalytic systems and optimized reaction conditions, chemists have achieved higher yields and improved purity levels. These developments are crucial for scaling up production, especially for applications requiring large quantities of the compound.

In terms of applications, this compound has shown promise in the pharmaceutical industry. Its ability to act as a bioisostere or a prodrug has been explored in recent studies. For instance, researchers have investigated its potential as a precursor for developing drugs targeting specific receptors or enzymes. The substitution pattern on the phenyl ring allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for drug development.

Beyond pharmaceuticals, tert-butyl N-[1-(3-bromo-2-methylphenyl)-2-oxoethyl]-N-methylcarbamate has also found applications in material science. Its use as a building block for advanced polymers and materials has been reported in several recent publications. The compound's ability to form stable bonds under certain conditions makes it suitable for creating high-performance materials with tailored properties.

The environmental impact and safety profile of this compound are critical considerations for its widespread use. Recent toxicological studies have assessed its acute and chronic toxicity levels, providing valuable insights into safe handling practices. These studies emphasize the importance of adhering to standard safety protocols when working with this compound to minimize risks associated with exposure.

In conclusion, tert-butyl N-[1-(3-bromo-2-methylphenyl)-2-oxoethyl]-N-methylcarbamate, with its CAS number no2229128-06-5, stands out as a versatile and valuable molecule in contemporary chemistry. Its structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in various scientific domains. Continued research will undoubtedly unlock further potential uses and optimizations for this intriguing compound.